Cas no 827303-22-0 (Acridine, 9-(ethenylsulfinyl)-2,7-dimethoxy-)

• Product name: Acridine, 9-(ethenylsulfinyl)-2,7-dimethoxy-
• CAS No: 827303-22-0
• MF: C₁₇H₁₅NO₃S
• MW: 313.3709
• CID: 685459
• PubChem ID: 71417622

Acridine, 9-(ethenylsulfinyl)-2,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Acridine, 9-(ethenylsulfinyl)-2,7-dimethoxy-
• 9-ethenylsulfinyl-2,7-dimethoxyacridine
• DTXSID50836957
• 827303-22-0
• 9-(ETHENESULFINYL)-2,7-DIMETHOXYACRIDINE

• Inchi： InChI=1S/C17H15NO3S/c1-4-22(19)17-13-9-11(20-2)5-7-15(13)18-16-8-6-12(21-3)10-14(16)17/h4-10H,1H2,2-3H3
• InChI Key： YGDFKJQWZYPROP-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)N=C3C=CC(=CC3=C2S(=O)C=C)OC

Computed Properties

• Exact Mass: 313.07726451g/mol
• Monoisotopic Mass: 313.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų
• XLogP3: 3.2